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Compound of Interest

Compound Name:
4-(Diazomethyl)-7-

(diethylamino)coumarin

Cat. No.: B149263 Get Quote

CAS Number: 88861-43-2

This technical guide provides a comprehensive overview of 4-(Diazomethyl)-7-
(diethylamino)coumarin, a fluorescent compound with significant applications in biological

research, particularly in the field of proteomics and cellular imaging. This document is intended

for researchers, scientists, and drug development professionals, offering detailed information

on its properties, synthesis, experimental protocols, and applications.

Introduction
4-(Diazomethyl)-7-(diethylamino)coumarin is a coumarin derivative featuring a highly

reactive diazomethyl group. This functional group makes it a valuable tool for photoaffinity

labeling and as a fluorogenic probe. Coumarin dyes are known for their strong fluorescence

and sensitivity to the local environment, and the introduction of a diazomethyl group allows for

covalent modification of target proteins upon photoactivation. This guide will delve into the

technical aspects of this compound, providing a resource for its effective utilization in research

settings.

Physicochemical Properties
The fundamental physicochemical properties of 4-(Diazomethyl)-7-(diethylamino)coumarin
are summarized in the table below. This data is essential for its proper handling, storage, and

use in experimental setups.
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Property Value Reference

CAS Number 88861-43-2 [1]

Molecular Formula C₁₄H₁₅N₃O₂ [1]

Molecular Weight 257.29 g/mol [1]

IUPAC Name
4-(diazomethyl)-7-

(diethylamino)chromen-2-one
[1]

Appearance Liquid [2]

Purity ≥98% [2]

Storage Conditions 2-8°C [2]

Synthesis
While a specific, detailed synthesis protocol for 4-(Diazomethyl)-7-(diethylamino)coumarin is

not readily available in peer-reviewed literature, a general synthetic approach can be inferred

from the synthesis of related coumarin derivatives and diazo compounds. The synthesis would

likely involve a multi-step process starting from a substituted phenol.

A plausible synthetic route is the diazo transfer reaction on a suitable precursor, such as 4-

methyl-7-(diethylamino)coumarin. This common method for generating diazo compounds

involves the reaction of a compound with an active methylene group with a diazo transfer

reagent, such as tosyl azide, in the presence of a base.

A generalized experimental workflow for such a synthesis is proposed below.

Start with
4-methyl-7-(diethylamino)coumarin

Diazo Transfer Reaction
(e.g., with tosyl azide and a base) Aqueous Work-up Purification

(e.g., column chromatography) 4-(Diazomethyl)-7-(diethylamino)coumarin

Click to download full resolution via product page

Caption: Proposed general synthesis workflow for 4-(Diazomethyl)-7-
(diethylamino)coumarin.
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Experimental Protocols
The primary application of 4-(Diazomethyl)-7-(diethylamino)coumarin is as a

photoactivatable probe for fluorogenic protein labeling. Upon irradiation with visible or near-

infrared light, the diazo group is cleaved to generate a highly reactive carbene intermediate,

which can then covalently bind to nearby proteins. This process is accompanied by a "turn-on"

of fluorescence, allowing for the specific visualization of the labeled proteins.

General Protocol for Photoaffinity Labeling of Proteins
The following is a generalized protocol for using 4-(Diazomethyl)-7-(diethylamino)coumarin
for labeling a target protein in a cellular context.

Materials:

4-(Diazomethyl)-7-(diethylamino)coumarin stock solution (in a suitable organic solvent like

DMSO)

Cell culture medium

Phosphate-buffered saline (PBS)

Live cells expressing the protein of interest

Light source (e.g., LED with appropriate wavelength, ~430-490 nm or a two-photon laser at

~800 nm)

Fluorescence microscope

Procedure:

Cell Preparation: Culture cells to the desired confluency in a suitable imaging dish or plate.

Probe Incubation: Dilute the 4-(Diazomethyl)-7-(diethylamino)coumarin stock solution in

cell culture medium to the final working concentration. Incubate the cells with the probe-

containing medium for an appropriate time to allow for cellular uptake and binding to the

target protein.
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Washing: Gently wash the cells with PBS to remove any unbound probe.

Photoactivation: Irradiate the cells with the light source for a specific duration to activate the

diazo group and induce covalent labeling.

Imaging: Visualize the fluorescently labeled proteins using a fluorescence microscope with

appropriate filter sets for coumarin dyes.

Incubate cells with
4-(Diazomethyl)-7-(diethylamino)coumarin

Wash to remove
unbound probe

Photoactivate with
visible/NIR light

Carbene generation and
covalent protein labeling Fluorescence imaging

Click to download full resolution via product page

Caption: Experimental workflow for photoaffinity labeling using 4-(Diazomethyl)-7-
(diethylamino)coumarin.

Applications in Research
The unique properties of 4-(Diazomethyl)-7-(diethylamino)coumarin make it a powerful tool

for various research applications, particularly in chemical biology and drug discovery.

Fluorogenic Protein Labeling in Living Cells
As detailed in the experimental protocol, this compound can be used for the selective and

fluorogenic labeling of endogenous proteins in living cells. This allows for the visualization of

protein localization and dynamics without the need for genetic tagging with fluorescent

proteins, which can sometimes interfere with protein function. The "turn-on" fluorescence upon

labeling provides a high signal-to-noise ratio, enabling clear imaging.

Photoaffinity Labeling for Target Identification
The reactive carbene generated upon photoactivation can be used to identify the binding

partners of a small molecule or drug candidate. By attaching the diazocoumarin moiety to a

molecule of interest, researchers can photocrosslink it to its protein targets within a complex

biological sample. Subsequent proteomic analysis can then be used to identify the labeled

proteins.
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Spatiotemporal Control of Protein Labeling
The use of light as a trigger for the labeling reaction provides a high degree of spatiotemporal

control. Researchers can choose to irradiate specific subcellular regions or activate the probe

at precise time points, allowing for the study of dynamic cellular processes.

Signaling Pathways
Currently, there is limited direct evidence in the scientific literature detailing the use of 4-
(Diazomethyl)-7-(diethylamino)coumarin to modulate specific signaling pathways. However,

its application in identifying protein-protein interactions and drug targets has the potential to

elucidate novel components and regulatory mechanisms within various signaling cascades. For

example, by attaching this photoaffinity probe to a known signaling molecule, it could be used

to identify its direct downstream effectors.

Conclusion
4-(Diazomethyl)-7-(diethylamino)coumarin is a versatile and powerful tool for chemical

biologists and drug discovery scientists. Its photoactivatable nature, coupled with its fluorogenic

properties, enables the selective labeling and visualization of proteins in their native cellular

environment with high spatiotemporal resolution. While further research is needed to fully

explore its potential in elucidating signaling pathways, the existing applications demonstrate its

significant value in advancing our understanding of complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-(Diazomethyl)-7-
(diethylamino)coumarin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149263#cas-number-for-4-diazomethyl-7-
diethylamino-coumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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